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Compound of Interest

Compound Name: EPZ011989

Cat. No.: B607350

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of
EPZ011989, a potent and selective EZH2 inhibitor used in cancer research. Adherence to
these guidelines is essential to mitigate risks and ensure compliance with safety regulations.

It is imperative to note that while this document provides comprehensive guidance, all
laboratory personnel must consult their institution's specific safety data sheets (SDS) and
chemical hygiene plan, and adhere to local, state, and federal regulations for hazardous waste
disposal. The information presented here is intended to supplement, not replace, institutional
protocols.

EPZ011989: Key Safety and Handling Data

A summary of the pertinent data for EPZ011989 is provided below to inform disposal
procedures.
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Property

Data

Chemical Name

EPZ011989

CAS Number 1598383-40-4

Molecular Formula Css5H51Ns504

Appearance Solid powder

Solubility Soluble in DMSO, not in water.[1]

Storage Short term (days to weeks): 0 - 4°C. Long term

(months to years): -20°C.[1]

Shipping Condition

Shipped under ambient temperature as a non-

hazardous chemical.[1]

Known Hazards

While not explicitly detailed in the provided
search results, as a potent bioactive compound,
it should be handled with care, assuming
potential toxicity. For research use only, not for

human or veterinary use.[1][2]

Step-by-Step Disposal Protocol for EPZ011989

The following protocol outlines the recommended procedure for the disposal of EPZ011989

waste, including pure compound, contaminated labware, and solutions.

1. Waste ldentification and Segregation:

o Solid Waste: Collect any unused or expired EPZ011989 powder in its original container or a

clearly labeled, sealed container. This is considered hazardous chemical waste.

o Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that have

come into direct contact with EPZ011989 should be collected in a designated, labeled

hazardous waste container.

 Liquid Waste: Solutions containing EPZ011989, including stock solutions in DMSO and

experimental media, must be collected in a designated, leak-proof, and clearly labeled
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hazardous waste container. Do not mix with aqueous waste streams given its insolubility in
water.[1]

. Waste Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "EPZ011989," and the primary solvent (e.g., DMSO).

Container Integrity: Use containers that are compatible with the waste type. For DMSO
solutions, a chemically resistant plastic or glass container is appropriate. Ensure containers
are kept closed except when adding waste.

Segregation: Store the EPZ011989 waste stream separately from other incompatible waste
types to prevent accidental reactions.[3][4]

. Disposal Procedure:

Pure Compound (Solid): Unused or expired solid EPZ011989 should not be disposed of in
the regular trash or down the drain. It must be collected for hazardous waste pickup by your
institution's Environmental Health and Safety (EHS) department.

Solutions (in DMSO): Collect all solutions containing EPZ011989 in a designated waste
container. Do not attempt to neutralize or treat the waste in the lab. The container should be
sent for incineration or other approved disposal methods through your EHS office.

Contaminated Labware: Place all contaminated disposables in a designated solid hazardous
waste container for collection by EHS.

. Decontamination of Non-Disposable Items:

Glassware and other reusable equipment that have been in contact with EPZ011989 should
be decontaminated. A common procedure involves rinsing with a suitable solvent (such as
ethanol or isopropanol) that can dissolve the compound, followed by a thorough wash with
soap and water. The initial solvent rinse must be collected as hazardous waste.

. Emergency Spill Procedures:
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« In case of a spill, evacuate the immediate area.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles,
and chemical-resistant gloves.

o For a small spill of the solid compound, carefully sweep it up, avoiding dust generation, and
place it in a sealed container for hazardous waste disposal.

e For a liquid spill (in DMSO), absorb the spill with an inert absorbent material (e.qg.,
vermiculite, sand, or commercial spill pillows). Collect the absorbed material into a sealed
container for hazardous waste disposal.

o Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning
materials as hazardous waste.

e Report all spills to your laboratory supervisor and EHS department.

EPZ011989 Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of EPZ011989 and associated waste materials.

Collect in Labeled
Solid Waste Container

Generation of Collect in Labeled Arrange for EHS
EPZ011989 Waste iquid Waste Contail Hazardous Waste Pickup

Identify Waste Type Liquid Waste Container

Contaminated Labware
(Gloves, Tips, etc.)

Collect in Labeled
Solid Waste Container

Click to download full resolution via product page

Caption: Workflow for the safe disposal of EPZ011989 waste.
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By following these procedures, laboratory personnel can ensure the safe and compliant
disposal of EPZ011989, contributing to a secure research environment and protecting our
ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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